Cas no 173442-91-6 (3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)-)

• Product Name: 3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)-
• CAS No: 173442-91-6
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 1358009
• Update Time: 2024-08-17

3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)-
• 3-Thiophenecarbonitrile, 2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-

• Inchi： 1S/C15H12N2OS/c1-10-12(9-16)15(17)19-14(10)13(18)8-7-11-5-3-2-4-6-11/h2-8H,17H2,1H3
• InChI Key： FEPDVFHNIVDLBL-UHFFFAOYSA-N
• SMILES： C1(N)SC(C(=O)C=CC2=CC=CC=C2)=C(C)C=1C#N

Computed Properties

• Exact Mass: 268.06716

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 518.4±50.0 °C(Predicted)
• PSA: 66.88
• pka: -3.04±0.10(Predicted)